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Compound of Interest

Compound Name: Pyraclostrobin-d6

Cat. No.: B13853834

Get Quote

For immediate reference, treat Pyraclostrobin-d6 as a hazardous chemical waste. Do not

dispose of it in standard trash or down the drain. This guide provides essential safety and

logistical information for the proper disposal of Pyraclostrobin-d6, ensuring the safety of

laboratory personnel and compliance with environmental regulations. Adherence to these

procedures is critical for maintaining a safe laboratory environment and preventing

environmental contamination.

Immediate Safety and Hazard Summary
Pyraclostrobin, the non-deuterated parent compound of Pyraclostrobin-d6, is classified as a

hazardous substance. Due to the nearly identical chemical structures, the safety precautions

for Pyraclostrobin should be strictly followed for its deuterated analog. The primary hazards are

summarized in the table below.
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Hazard Category Description GHS Hazard Statement(s)

Acute Toxicity (Inhalation) Toxic if inhaled.[1][2] H331

Acute Toxicity (Oral) Harmful if swallowed.[2][3] H302

Skin Irritation Causes skin irritation.[1][2][3] H315

Respiratory Irritation
May cause respiratory

irritation.[2][3]
H335

Reproductive Toxicity
Suspected of damaging the

unborn child.[2][3]
H361

Aquatic Toxicity (Acute) Very toxic to aquatic life.[1][2] H400

Aquatic Toxicity (Chronic)
Very toxic to aquatic life with

long lasting effects.[1][2]
H410

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of Pyraclostrobin-d6 is governed by regulations for hazardous chemical

waste. The following protocol outlines the necessary steps to ensure safe and compliant

disposal.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.

If handling powders or creating aerosols, use a certified fume hood to avoid inhalation.

2. Waste Collection and Segregation:

Solid Waste: Collect chemically contaminated solid waste, such as gloves, absorbent paper,

and empty vials, in a designated, clearly labeled hazardous waste container.
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Liquid Waste: Collect Pyraclostrobin-d6 solutions in a compatible, leak-proof container with

a screw-on cap. Do not overfill the container; leave at least 10% headspace.

Segregation: Store the Pyraclostrobin-d6 waste separately from incompatible materials,

such as strong oxidizing agents.

3. Labeling the Waste Container:

Label the hazardous waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "Pyraclostrobin-d6."

The approximate quantity of the waste.

The date of waste generation.

The name of the principal investigator and the laboratory location.

The appropriate hazard pictograms (e.g., skull and crossbones for toxicity, exclamation

mark for irritant, and dead tree/fish for environmental hazard).

4. Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated, secure area away from

general laboratory traffic.

Use secondary containment, such as a chemical-resistant tray or bin, to capture any

potential leaks.

5. Disposal of Empty Containers:

Empty containers that held Pyraclostrobin-d6 must be triple-rinsed with a suitable solvent

(e.g., acetone or methanol).

The rinsate from the triple rinse is considered hazardous waste and must be collected in a

designated liquid hazardous waste container.
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After triple-rinsing, deface the original label on the container and dispose of it as non-

hazardous laboratory glass or plastic, in accordance with your institution's policies.

6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste.

Do not attempt to dispose of the waste through a commercial waste vendor without explicit

approval from EHS.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Pyraclostrobin-d6.
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Caption: Workflow for the proper disposal of Pyraclostrobin-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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